Cas no 22318-05-4 (2(1H)-Pyrazinone,6-(1-methylethyl)-3-(2-methylpropyl)-)

2(1H)-Pyrazinone,6-(1-methylethyl)-3-(2-methylpropyl)- structure
22318-05-4 structure
Product name:2(1H)-Pyrazinone,6-(1-methylethyl)-3-(2-methylpropyl)-
CAS No:22318-05-4
MF:C11H18N2O
MW:194.27342
CID:282812
PubChem ID:10285858

2(1H)-Pyrazinone,6-(1-methylethyl)-3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrazinone,6-(1-methylethyl)-3-(2-methylpropyl)-
    • Aflatoxin B-2'
    • Deoxymutaaspergillic acid
    • Pyrazinol,3-isobutyl-6-isopropyl- (6CI,8CI)
    • 0C9LJ2USYB
    • Q27896858
    • 2(1H)-Pyrazinone, 6-(1-methylethyl)-3-(2-methylpropyl)-
    • 6-(1-Methylethyl)-3-(2-methylpropyl)-2(1H)-pyrazinone
    • UNII-0C9LJ2USYB
    • 3-(2-methylpropyl)-6-propan-2-yl-1H-pyrazin-2-one
    • Pyrazinol, 3-isobutyl-6-isopropyl-
    • CHEBI:205990
    • 22318-05-4
    • Inchi: InChI=1S/C11H18N2O/c1-7(2)5-9-11(14)13-10(6-12-9)8(3)4/h6-8H,5H2,1-4H3,(H,13,14)
    • InChI Key: VRFLYCYGTDKKKO-UHFFFAOYSA-N
    • SMILES: CC(CC1=NC=C(C(C)C)NC1=O)C

Computed Properties

  • Exact Mass: 194.14204
  • Monoisotopic Mass: 194.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 41.46

2(1H)-Pyrazinone,6-(1-methylethyl)-3-(2-methylpropyl)- Related Literature

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